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Compound of Interest

Compound Name: PEG8000

Cat. No.: B7761250 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Polyethylene Glycol 8000 (PEG 8000), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Waste Identification and Hazard Assessment
PEG 8000 is not classified as a hazardous substance according to the OSHA Hazard

Communication Standard (29 CFR 1910.1200) and is not considered a dangerous good for

transport.[1][2] However, it is crucial to recognize that the final waste product may be classified

differently depending on what substances have been mixed with it.

Pure PEG 8000: In its pure form, PEG 8000 is considered non-hazardous.[1][3]

Contaminated PEG 8000: If PEG 8000 is mixed with hazardous materials, the entire mixture

must be treated as hazardous waste, following the disposal requirements for the hazardous

components.

Environmental Impact: While not classified as persistent, bioaccumulative, or toxic (PBT),

PEG 8000 is not readily biodegradable in water and should not be released into the

environment.[4][5] It is considered a mild water pollutant.[4]
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Personal Protective Equipment (PPE) and Safety
Precautions
When handling PEG 8000 for disposal, appropriate personal protective equipment should be

worn to minimize exposure.

Standard PPE: Safety glasses, a lab coat, and gloves are recommended for handling PEG

8000.[2][3]

For Spills: In the event of a large spill, additional protection such as splash goggles, a full

suit, and a vapor respirator may be necessary.[2] It is important to avoid generating dust from

powdered PEG 8000, as fine dust suspended in the air can form explosive mixtures with an

ignition source.[4][6]

Step-by-Step Disposal Procedure
This procedure outlines the steps for collecting, storing, and disposing of PEG 8000 waste in a

laboratory setting.

Step 1: Waste Collection and Segregation

Collect waste PEG 8000 in designated, clearly labeled, and sealable containers.[6][7]

Do not mix PEG 8000 waste with other waste streams, especially incompatible materials like

strong oxidizing agents, to prevent chemical reactions.[5][8] Leave chemicals in their original

containers when possible.[9]

Step 2: Spill and Leak Management

Minor Spills (Solid): For small spills of solid PEG 8000, immediately sweep or shovel the

material into a suitable, closed container for disposal.[3][5] Use dry clean-up procedures and

avoid generating dust.[6][7] Do not use compressed air for cleaning.[6]

Major Spills: In the case of a large spill, clear the area of personnel and move upwind.[6]

Prevent the spillage from entering drains, sewers, or water courses.[6][7]
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Liquid Solutions: If dealing with a PEG 8000 solution, contain and absorb the spillage with

sand, earth, or another non-combustible material before placing it in a labeled container.[10]

Step 3: Storage of Waste Containers

Store waste containers in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed and protected from physical damage.[5][6]

Store away from incompatible materials, foodstuffs, and sources of ignition.[5][6]

Step 4: Final Disposal

Never pour PEG 8000 down the drain or into the sewer system.[11]

The recommended method of disposal is to use a licensed and certified waste disposal

company.[3][11] These professionals can handle the final treatment, which may include

incineration or burial in a licensed landfill.[6]

Recycling is a viable and often preferred option for uncontaminated glycols, reducing

environmental impact and costs.[8][12] Consult with your institution's environmental health

and safety (EHS) office or a certified waste management partner to identify local recycling

facilities.[11]

Always dispose of the material in accordance with all applicable local, state, and national

environmental regulations.[9][10]

Quantitative Data Summary
The following table summarizes key quantitative data for PEG 8000 relevant to safety and

environmental impact.
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Parameter Value Source(s)

Ecotoxicity

LC50 (Goldfish, 24 hours) >5000 mg/L [2]

LC50 (Guppy, 96 hours) >100 mg/L [10]

EC50 (Daphnia magna, 48

hours)
>100 mg/L [10]

Physical/Chemical Properties

Melting Point 63°C (145.4°F) [2]

Auto-Ignition Temperature 395°C (743°F) [2]

Flash Point (Open Cup) 268.33°C (515°F) [2]

Molecular Weight ~8000 g/mol [2][3]

Experimental Protocols
The standard documentation for chemical disposal, such as Safety Data Sheets, does not

include detailed experimental protocols. The procedures provided here are operational

guidelines for safe handling and regulatory compliance. For specific analytical methods to

determine contamination levels in waste PEG 8000, researchers should consult relevant

environmental testing protocols established by regulatory bodies like the EPA.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of PEG

8000 waste.
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Start: PEG 8000 Waste Generated

Assess Contamination Level

Is it pure or mixed with
non-hazardous materials?

Is it mixed with
hazardous materials?

No

Collect in Labeled,
Non-Hazardous Waste Container

Yes

Collect in Labeled,
Hazardous Waste Container

Yes

Store in Cool, Dry,
Well-Ventilated Area

Dispose via Licensed
Hazardous Waste Contractor

Select Disposal Option

Recycle via Certified Facility

Preferred

Incinerate at Licensed Facility Dispose in Approved Landfill

End: Document Disposal

Click to download full resolution via product page

Caption: Decision workflow for PEG 8000 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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